[9,9'-Biphenanthrene]-10,10'-dithiol

• CAS No.: 190841-72-6
• Molecular Formula: C28H18S2
• Molecular Weight: 418.572
• IUPAC Name: 10-(10-sulfanylphenanthren-9-yl)phenanthrene-9-thiol
• InChI: InChI=1S/C28H18S2/c29-27-23-15-7-3-11-19(23)17-9-1-5-13-21(17)25(27)26-22-14-6-2-10-18(22)20-12-4-8-16-24(20)28(26)30/h1-16,29-30H
• InChI Key: UNNLMSFBYKRFHD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=C2C4=C(C5=CC=CC=C5C6=CC=CC=C64)S)S
• Synonyms: 9,9-Biphenanthrene-10,10-dithiol

Description

[9,9'-Biphenanthrene]-10,10'-dithiol is a sulfur-containing biaryl compound featuring two phenanthrene units connected at the 9,9'-positions, with thiol (-SH) groups at the 10 and 10' positions. This structure confers axial chirality and redox-active properties, making it relevant in asymmetric catalysis, materials science, and supramolecular chemistry.

Comparison with Similar Compounds

Key Comparative Data

Compound	Substituents	Molecular Formula	Key Properties	Applications	Reference
[9,9'-Biphenanthrene]-10,10'-dithiol	-SH at 10,10'	C₂₈H₁₈S₂	Axial chirality, redox activity, metal coordination	Catalysis, materials science
4,4′-Biphenanthrene-3,3′-dithiol	-SH at 3,3'	C₂₈H₁₈S₂	Reduced steric hindrance, stable conformers	Enantioselective catalysis
9,9'-Biphenanthryl-10,10'-diol	-OH at 10,10'	C₂₈H₁₈O₂	Hydrogen bonding, moderate ee in catalysis	Asymmetric synthesis
10,10′-Dicyano-9,9′-bianthryl	-CN at 10,10'	C₃₀H₁₆N₂	Aggregation-induced emission, charge transfer	Organic electronics
4,4'-Dimethoxy-8′-(p-hydroxybenzyl)-biphenanthrene	-OMe, -C₆H₄OH at 8'	C₃₇H₃₂O₇	Antimicrobial (MIC 6.25–25 µg/mL)	Pharmaceutical lead